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Myelofibrosis (MF), a myeloproliferative neoplasm, presents a heterogeneous clinical course,
making accurate prognostication essential for guiding treatment decisions and developing
novel therapeutic strategies. The "Response to Ruxolitinib after 6 Months" (RR6) model is a
clinical prognostic score designed to predict overall survival (OS) in MF patients following six
months of treatment with the JAK1/JAK2 inhibitor, ruxolitinib. This guide provides a
comprehensive comparison of the RR6 model's performance in different myelofibrosis
subtypes, supported by available experimental data, and contrasts it with other prognostic

models.

The RR6 Prognostic Scoring System

The RR6 model stratifies patients into low, intermediate, and high-risk categories based on
three key clinical variables assessed at baseline and after three and six months of ruxolitinib
therapy:

o Ruxolitinib Dose: A daily dose of less than 20 mg at baseline, 3 months, and 6 months is

considered a risk factor.
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e Spleen Response: A palpable spleen length reduction of 30% or less from baseline at 3 and
6 months indicates a poorer prognosis.

» Red Blood Cell (RBC) Transfusion Requirement: The need for RBC transfusions at 3 and/or
6 months, or consistently at all three time points (baseline, 3, and 6 months), is an adverse
prognostic factor.

Performance of the RR6 Model in Myelofibrosis
Subtypes

Myelofibrosis can be classified as Primary Myelofibrosis (PMF) or Secondary Myelofibrosis
(SMF), which arises from pre-existing polycythemia vera (post-PV MF) or essential
thrombocythemia (post-ET MF). The prognostic significance of the RR6 model has been
evaluated in cohorts comprising both PMF and SMF patients.

One validation study highlighted that a high-risk score in the RR6 model was associated with a
significantly increased risk of mortality in patients with post-polycythemia vera MF (PPV-MF)
(p=0.002) and in those with overt MF at diagnosis (p=0.046)[1]. This suggests that the RR6
model can effectively identify high-risk individuals within the PPV-MF subtype.

Another study comparing the RR6 model with other prognostic scores, such as the Dynamic
International Prognostic Scoring System (DIPSS) for PMF and the Myelofibrosis Secondary to
PV and ET-Prognostic Model (MYSEC-PM) for SMF, suggested that the RR6 score may be
particularly useful for identifying high-risk PMF patients who might be candidates for alternative
therapies[2][3][4].

However, a detailed quantitative comparison of the RR6 model's performance across PMF,
PPV-MF, and post-essential thrombocythemia MF (PET-MF) with respect to metrics like median
Overall Survival (OS) and Event-Free Survival (EFS) for each risk category is not yet
extensively documented in published literature.

Performance based on Driver Mutations

The primary driver mutations in myelofibrosis—JAK2, CALR, and MPL—and the absence of all
three (triple-negative) are known to influence disease phenotype and prognosis. While studies
have analyzed the patient characteristics within RR6 validation cohorts, a direct comparison of
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the model's predictive accuracy for each specific mutational subgroup is still an area for further

research.

Quantitative Data Summary

The following tables summarize the available quantitative data on the performance of the RR6

model from key validation studies.

RR6 Risk Category

Median Overall
Survival (OS)

Event-Free Survival
(EFS)

Study Cohort
Characteristics

Low Risk

Not Reached[1][5]

51 months (for

low-/intermediate-risk)

[1]

Mixed cohort of
primary and
secondary
myelofibrosis patients

treated with ruxolitinib.

[1]5]

Intermediate Risk

80 monthsJ[1]

51 months (for

low-/intermediate-risk)

[1]

In one study, female
patients in this
category had a
significantly better
median OS (99 vs. 63
months for males,
p=0.027).[1]

High Risk

50 monthsJ[1]

27 months[1]

Associated with a
significantly increased
risk of mortality in
post-polycythemia
vera MF (p=0.002)
and overt MF
(p=0.046).[1]

Comparison with Other Prognostic Models

Several other prognostic models are used in myelofibrosis, each with its own set of variables

and intended patient population.
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Prognostic Model

Key Variables

Intended Patient
Population

Comparison with
RR6

DIPSS (Dynamic
International
Prognostic Scoring

System)

Age, constitutional
symptoms,
hemoglobin level,

leukocyte count, and

peripheral blasts.[2][3]

Primary Myelofibrosis
(at any time during the

disease course).[2][3]

The RR6 model is
specific to patients
treated with ruxolitinib
and provides a
dynamic assessment
of prognosis based on
treatment response,
whereas DIPSS is a
more general
prognostic tool for
PMF. Some studies
suggest RR6 may
better identify high-
risk PMF patients on
ruxolitinib.[2][3][4]

MYSEC-PM
(Myelofibrosis
Secondary to PV and
ET-Prognostic Model)

Age, constitutional
symptoms,
hemoglobin level,
platelet count,

peripheral blasts, and

CALR mutation status.

[21(31[4]

Secondary
Myelofibrosis (post-PV
and post-ET MF).[2][3]
[4]

MYSEC-PM is
specifically designed
for secondary MF,
incorporating a
molecular marker
(CALR). The RR6
model's utility in SMF
is established,
particularly in
identifying high-risk
PPV-MF, but a direct
head-to-head
comparison of
predictive power with
MYSEC-PM across
different risk strata is
needed.[1][2][3][4]

© 2026 BenchChem. All rights reserved.

Tech Support


https://www.researchgate.net/publication/366338152_Prediction_of_Survival_and_Prognosis_Migration_from_Gold-Standard_Scores_in_Myelofibrosis_Patients_Treated_with_Ruxolitinib_Applying_the_RR6_Prognostic_Model_in_a_Monocentric_Real-Life_Setting
https://www.mdpi.com/2077-0383/11/24/7418
https://www.researchgate.net/publication/366338152_Prediction_of_Survival_and_Prognosis_Migration_from_Gold-Standard_Scores_in_Myelofibrosis_Patients_Treated_with_Ruxolitinib_Applying_the_RR6_Prognostic_Model_in_a_Monocentric_Real-Life_Setting
https://www.mdpi.com/2077-0383/11/24/7418
https://www.researchgate.net/publication/366338152_Prediction_of_Survival_and_Prognosis_Migration_from_Gold-Standard_Scores_in_Myelofibrosis_Patients_Treated_with_Ruxolitinib_Applying_the_RR6_Prognostic_Model_in_a_Monocentric_Real-Life_Setting
https://www.mdpi.com/2077-0383/11/24/7418
https://pmc.ncbi.nlm.nih.gov/articles/PMC9783796/
https://www.researchgate.net/publication/366338152_Prediction_of_Survival_and_Prognosis_Migration_from_Gold-Standard_Scores_in_Myelofibrosis_Patients_Treated_with_Ruxolitinib_Applying_the_RR6_Prognostic_Model_in_a_Monocentric_Real-Life_Setting
https://www.mdpi.com/2077-0383/11/24/7418
https://pmc.ncbi.nlm.nih.gov/articles/PMC9783796/
https://www.researchgate.net/publication/366338152_Prediction_of_Survival_and_Prognosis_Migration_from_Gold-Standard_Scores_in_Myelofibrosis_Patients_Treated_with_Ruxolitinib_Applying_the_RR6_Prognostic_Model_in_a_Monocentric_Real-Life_Setting
https://www.mdpi.com/2077-0383/11/24/7418
https://pmc.ncbi.nlm.nih.gov/articles/PMC9783796/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9636318/
https://www.researchgate.net/publication/366338152_Prediction_of_Survival_and_Prognosis_Migration_from_Gold-Standard_Scores_in_Myelofibrosis_Patients_Treated_with_Ruxolitinib_Applying_the_RR6_Prognostic_Model_in_a_Monocentric_Real-Life_Setting
https://www.mdpi.com/2077-0383/11/24/7418
https://pmc.ncbi.nlm.nih.gov/articles/PMC9783796/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800188?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Experimental Protocols

The validation of the RR6 model has been primarily based on retrospective, single-center, and
multicenter observational studies.

Study Design:

The typical study design involves a retrospective analysis of a cohort of patients with primary or
secondary myelofibrosis who have been treated with ruxolitinib for at least six months.[1][6]

Patient Population:

Inclusion criteria generally require a confirmed diagnosis of primary or secondary myelofibrosis
according to WHO criteria and treatment with ruxolitinib.[7][8] Exclusion criteria often include
patients who have received prior treatment with a JAK inhibitor.[7]

Data Collection:

Clinical and laboratory data are collected at baseline (start of ruxolitinib), and at 3 and 6
months of treatment.[7][8] This includes ruxolitinib dosage, palpable spleen length, and red
blood cell transfusion requirements.

Statistical Analysis:

The primary endpoint is typically Overall Survival (OS), calculated from the 6-month post-
ruxolitinib initiation mark. Event-Free Survival (EFS) is also often assessed, with events
including death, allogeneic stem cell transplantation, disease progression, loss of response, or
toxicity requiring ruxolitinib discontinuation.[1] Survival curves are generated using the Kaplan-
Meier method, and differences between risk groups are assessed using the log-rank test.[4]
Multivariable Cox proportional hazards regression is used to confirm the independent
prognostic value of the RR6 model.[1]

Signaling Pathways and Experimental Workflows
JAK-STAT Signaling Pathway in Myelofibrosis

Myelofibrosis is characterized by the dysregulation of the Janus kinase (JAK) - Signal
Transducer and Activator of Transcription (STAT) signaling pathway. Mutations in JAK2, CALR,
or MPL lead to constitutive activation of this pathway, resulting in uncontrolled cell proliferation
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and the production of inflammatory cytokines that contribute to the clinical features of the
disease, including splenomegaly, constitutional symptoms, and bone marrow fibrosis.
Ruxolitinib is a JAK1/JAK2 inhibitor that targets this dysregulated pathway.
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¢ To cite this document: BenchChem. [The RR6 Model in Myelofibrosis: A Comparative Guide
to Prognostic Performance]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b10800188/docs#the-rr6-model-in-myelofibrosis-a-
comparative-guide-to-prognostic-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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